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Compound of Interest

Compound Name: Prop-2-ynyl dodecanoate

Cat. No.: B15487246 Get Quote

Foreword

Prop-2-ynyl dodecanoate, also commonly known as propargyl dodecanoate or propargyl

laurate, is a versatile ester molecule of significant interest to the scientific community,

particularly those engaged in chemical biology, drug discovery, and materials science. Its

unique chemical structure, featuring a terminal alkyne group, renders it a valuable building

block for a variety of chemical transformations, most notably in the realm of copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This technical guide

provides a comprehensive overview of the synthesis, properties, and applications of prop-2-
ynyl dodecanoate, with a focus on experimental details and data relevant to a research and

development setting.

Chemical Identity and Properties
While a specific CAS Registry Number for prop-2-ynyl dodecanoate is not readily available in

public databases, its key identifiers and physicochemical properties have been characterized in

scientific literature. For unambiguous identification, the CAS numbers of its constituent

precursors are provided.
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Parameter Value Reference

IUPAC Name Prop-2-yn-1-yl dodecanoate N/A

Synonyms
Propargyl dodecanoate,

Propargyl laurate
N/A

Molecular Formula C₁₅H₂₆O₂ N/A

Molecular Weight 238.37 g/mol N/A

Boiling Point 113-120 °C at 1.4 mmHg N/A

CAS Number (Dodecanoic

Acid)
143-07-7 [1]

CAS Number (Propargyl

Alcohol)
107-19-7 N/A

Table 1: Chemical Identifiers and Physical Properties of Prop-2-ynyl Dodecanoate and its

Precursors.

Synthesis of Prop-2-ynyl Dodecanoate
The primary and most straightforward method for the synthesis of prop-2-ynyl dodecanoate is

the Fischer esterification of dodecanoic acid with propargyl alcohol. This reaction is typically

catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification
This protocol is adapted from established esterification procedures.

Materials:

Dodecanoic acid (Lauric acid)

Propargyl alcohol (Prop-2-yn-1-ol)

p-Toluenesulfonic acid (PTSA) or concentrated Sulfuric Acid (H₂SO₄)

Toluene (or another suitable solvent for azeotropic removal of water)
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, dissolve dodecanoic acid in a minimal amount of toluene.

Addition of Reagents: Add a molar excess (typically 1.5 to 3 equivalents) of propargyl alcohol

to the solution, followed by a catalytic amount of p-toluenesulfonic acid (approximately 1-5

mol%).

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

azeotropically removed and collected in the Dean-Stark trap, driving the reaction to

completion. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete (as indicated by the consumption of the limiting

reagent), cool the reaction mixture to room temperature. Dilute the mixture with an organic

solvent such as ethyl acetate and wash it sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield pure prop-2-ynyl dodecanoate.

Diagram 1: Synthesis of Prop-2-ynyl Dodecanoate
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Caption: Fischer esterification of dodecanoic acid and propargyl alcohol.

Applications in Research and Development
The presence of a terminal alkyne functionality makes prop-2-ynyl dodecanoate a valuable

tool in bioconjugation and material science through "click chemistry."

Click Chemistry and Bioconjugation
Prop-2-ynyl dodecanoate can be readily reacted with azide-containing molecules in the

presence of a copper(I) catalyst to form a stable triazole linkage. This highly efficient and

specific reaction allows for the conjugation of the dodecanoate lipid chain to a wide variety of

substrates, including biomolecules and polymers.

One notable application is in the synthesis of glycolipid-based surfactants. By reacting prop-2-
ynyl dodecanoate with an azide-modified sugar, novel surfactants with potential applications

in drug delivery and formulation can be created.

Diagram 2: Click Chemistry Workflow
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Reactants Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Product
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Caption: Workflow for bioconjugation using prop-2-ynyl dodecanoate via click chemistry.

Characterization Data
A United States Patent provides the following characterization data for propargyl dodecanoate:

Analysis Calculated Found

% Carbon 75.58 75.40

% Hydrogen 11.00 11.24

Table 2: Elemental Analysis of Propargyl Dodecanoate.

Further characterization would typically involve spectroscopic methods such as Nuclear

Magnetic Resonance (NMR) to confirm the structure, Infrared (IR) spectroscopy to identify the

ester and alkyne functional groups, and Mass Spectrometry (MS) to determine the molecular

weight.
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Conclusion
Prop-2-ynyl dodecanoate is a readily synthesizable and highly functionalized molecule with

significant potential for researchers in various scientific disciplines. Its utility as a "clickable"

lipid building block opens up numerous possibilities for the creation of novel conjugates and

materials. The information and protocols provided in this guide are intended to facilitate the

synthesis and application of this versatile compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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